Cas no 1807059-40-0 (6-(Difluoromethyl)-2-fluoro-3-methylpyridine-4-methanol)

• Product Name: 6-(Difluoromethyl)-2-fluoro-3-methylpyridine-4-methanol
• CAS No: 1807059-40-0
• MF: C₈H₈F₃NO
• MW: 191.15043258667
• CID: 4883115
• Update Time: 2025-06-08

6-(Difluoromethyl)-2-fluoro-3-methylpyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 6-(Difluoromethyl)-2-fluoro-3-methylpyridine-4-methanol

• Inchi： 1S/C8H8F3NO/c1-4-5(3-13)2-6(7(9)10)12-8(4)11/h2,7,13H,3H2,1H3
• InChI Key： UTMAFLHUWIWIPK-UHFFFAOYSA-N
• SMILES： FC1=C(C)C(CO)=CC(C(F)F)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 168
• XLogP3: 1.4
• Topological Polar Surface Area: 33.1

Additional information on 6-(Difluoromethyl)-2-fluoro-3-methylpyridine-4-methanol

Comprehensive Overview of 6-(Difluoromethyl)-2-fluoro-3-methylpyridine-4-methanol (CAS No. 1807059-40-0)

6-(Difluoromethyl)-2-fluoro-3-methylpyridine-4-methanol (CAS No. 1807059-40-0) is a fluorinated pyridine derivative that has garnered significant attention in the field of agrochemicals and pharmaceutical intermediates. This compound, characterized by its unique difluoromethyl and fluoro substituents, exhibits remarkable chemical properties that make it a valuable building block in synthetic chemistry. Researchers and industry professionals are increasingly exploring its potential applications, particularly in the development of novel crop protection agents and bioactive molecules.

The structural features of 6-(Difluoromethyl)-2-fluoro-3-methylpyridine-4-methanol contribute to its versatility. The presence of the difluoromethyl group enhances its metabolic stability and lipophilicity, which are critical factors in drug design and agrochemical formulations. Additionally, the fluoro substituent at the 2-position of the pyridine ring influences the electronic properties of the molecule, potentially improving its binding affinity to biological targets. These attributes align with current trends in chemical research, where fluorinated compounds are highly sought after for their ability to modulate bioavailability and efficacy.

In recent years, the demand for fluorinated pyridine derivatives has surged, driven by their applications in sustainable agriculture and green chemistry. 6-(Difluoromethyl)-2-fluoro-3-methylpyridine-4-methanol is no exception, as it is often investigated for its role in developing next-generation pesticides with reduced environmental impact. This aligns with the growing consumer and regulatory focus on eco-friendly agrochemicals, a topic frequently searched in scientific databases and AI-driven platforms. Researchers are particularly interested in how this compound can contribute to integrated pest management (IPM) strategies, which aim to minimize chemical usage while maintaining crop yields.

Another area of interest for CAS No. 1807059-40-0 is its potential in medicinal chemistry. Fluorinated compounds are known for their ability to improve pharmacokinetic profiles, and 6-(Difluoromethyl)-2-fluoro-3-methylpyridine-4-methanol could serve as a precursor for antiviral or antibacterial agents. This is especially relevant in light of global health challenges, where the search for new antimicrobial scaffolds is a hot topic. The compound's methanol functionality also offers a handle for further derivatization, making it a flexible intermediate in drug discovery pipelines.

From a synthetic perspective, the preparation of 6-(Difluoromethyl)-2-fluoro-3-methylpyridine-4-methanol involves multi-step organic transformations, often requiring careful control of reaction conditions to achieve high yields and purity. Advanced techniques such as flow chemistry and catalytic fluorination are being explored to optimize its production, reflecting the industry's shift toward more efficient and scalable processes. These methodologies are frequently discussed in academic and industrial forums, highlighting the compound's relevance in modern synthetic chemistry.

In summary, 6-(Difluoromethyl)-2-fluoro-3-methylpyridine-4-methanol (CAS No. 1807059-40-0) represents a promising fluorinated pyridine derivative with broad applications in agrochemicals and pharmaceuticals. Its unique structural features and alignment with sustainability trends make it a compound of significant interest to researchers and industry professionals alike. As the scientific community continues to explore its potential, this molecule is poised to play a pivotal role in addressing some of the most pressing challenges in chemistry and biology today.